Cas no 2137937-28-9 ([2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine)

• Product Name: [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine
• CAS No: 2137937-28-9
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• CID: 6414924
• PubChem ID: 165841700
• Update Time: 2025-08-03

[2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-789179
• 2137937-28-9
• [2,2-difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine
• [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine

• Inchi： 1S/C8H16F2N2O/c1-11-5-8(9,10)6-12-3-7(4-12)13-2/h7,11H,3-6H2,1-2H3
• InChI Key： DRDXTYQAILWSBU-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN1CC(C1)OC)F

Computed Properties

• Exact Mass: 194.12306946g/mol
• Monoisotopic Mass: 194.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5Ų

Additional information on [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine

Comprehensive Overview of [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine (CAS No. 2137937-28-9)

[2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine (CAS No. 2137937-28-9) is a fluorinated amine derivative with a unique structural framework, combining a methoxyazetidine moiety and a difluoropropyl chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular formula, C₈H₁₆F₂N₂O, highlights its versatility in synthetic applications, particularly in the design of small-molecule inhibitors and ligands for therapeutic targets.

The incorporation of fluorine atoms in organic compounds, such as [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine, is a strategic approach to enhance metabolic stability and bioavailability. Fluorination is a trending topic in drug discovery, as evidenced by the rise in searches for "fluorinated drug candidates 2024" and "fluorine in medicinal chemistry." Researchers are particularly interested in how difluoromethyl groups influence the pharmacokinetic properties of molecules, making this compound a subject of ongoing studies.

Another key feature of [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine is its azetidine ring, a four-membered nitrogen heterocycle. Azetidines are increasingly explored in modern drug design due to their conformational rigidity and ability to improve target binding. Popular search queries like "azetidine derivatives in drug development" reflect the growing interest in this scaffold. The 3-methoxy substitution on the azetidine ring further diversifies its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2137937-28-9 serves as a valuable building block for constructing complex molecules. Its bifunctional nature allows for N-alkylation and nucleophilic substitution reactions, making it a versatile reagent in multi-step syntheses. Recent publications have highlighted its utility in creating protease inhibitors and GPCR modulators, aligning with the industry's focus on "next-generation therapeutics."

Environmental and regulatory considerations are also critical when discussing [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's eco-friendly synthesis routes are a hot topic, with searches like "green chemistry fluorination methods" gaining traction. Innovations in catalytic fluorination and solvent-free reactions are being explored to minimize waste and energy consumption during production.

In conclusion, [2,2-Difluoro-3-(3-methoxyazetidin-1-yl)propyl](methyl)amine (CAS No. 2137937-28-9) represents a compelling case study in modern organic chemistry. Its structural features align with current trends in precision medicine and sustainable chemistry, addressing frequently searched themes such as "fluorine in CNS drugs" and "heterocyclic scaffolds 2024." As research progresses, this compound is poised to play a pivotal role in advancing tailored therapeutics and catalytic methodologies.